Cas no 944-30-9 (1-Fluoro-4-trifluoromethanesulfonylbenzene)

• Product Name: 1-Fluoro-4-trifluoromethanesulfonylbenzene
• CAS No: 944-30-9
• MF: C₇H₄F₄O₂S
• MW: 228.164074897766
• MDL: MFCD00474658
• CID: 752290
• PubChem ID: 3685201
• Update Time: 2025-04-19

1-Fluoro-4-trifluoromethanesulfonylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-fluoro-4-[(trifluoromethyl)sulfonyl]-
• 1-fluoro-4-(trifluoromethylsulfonyl)benzene
• EN300-31735
• DTXSID60395025
• 1-fluoro-4-[(trifluoromethyl)sulfonyl]benzene
• SCHEMBL7937243
• Z335280636
• 1-fluoro-4-trifluoromethanesulfonylbenzene
• 4-(trifluoromethylsulfonyl)-1-fluorobenzene
• GYGWKIHINPEOAM-UHFFFAOYSA-N
• 1-Fluoro-4-((trifluoromethyl)sulfonyl)benzene
• MFCD00474658
• AKOS009189844
• CS-0497957
• 4-(Trifluoromethylsulfonyl)fluorobenzene
• 944-30-9
• 1-Fluoro-4-trifluoromethanesulfonylbenzene

• MDL： MFCD00474658
• Inchi： 1S/C7H4F4O2S/c8-5-1-3-6(4-2-5)14(12,13)7(9,10)11/h1-4H
• InChI Key： GYGWKIHINPEOAM-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 227.98681319g/mol
• Monoisotopic Mass: 227.98681319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5Ų